1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H13N5O4/c25-18-16-5-2-8-21-17(16)23(14-3-1-4-15(11-14)24(27)28)19(26)22(18)12-13-6-9-20-10-7-13/h1-11H,12H2
• InChI Key: YLHRMVRLIOIWTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=NC=C4
• Molecular Formula: C19H13N5O4
• DSSTOX Substance ID: DTXSID70934606
• Molecular Weight: 375.3 g/mol
• CAS No.: 152814-89-6

Description

RS-25344 is a selective inhibitor of phosphodiesterase type IV (PDE4). By inhibiting PDE4, RS-25344 increases the concentration of cyclic adenosine monophosphate (cAMP) within cells.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of RS-25344 involves multiple steps, typically starting with the preparation of the core pyrido[2,3-d]pyrimidine structure. The key steps include:

Formation of the Pyrido[2,3-d]pyrimidine Core: This is achieved through a cyclization reaction involving appropriate precursors.

Nitration: Introduction of a nitro group to the aromatic ring.

Substitution: Substitution reactions to introduce the pyridinylmethyl group.

Industrial Production Methods

Industrial production of RS-25344 would likely involve optimization of the synthetic route to maximize yield and purity. This includes scaling up the reaction conditions, ensuring consistent quality control, and employing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

RS-25344 can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to modify its functional groups.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or lithium aluminum hydride can be used.

Substitution: Reagents like halogens or alkylating agents are often employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group would yield an amino derivative, while substitution reactions could introduce various functional groups onto the aromatic rings.

Scientific Research Applications

RS-25344 has a wide range of applications in scientific research:

Chemistry: Used as a tool to study the inhibition of phosphodiesterase enzymes.

Biology: Investigated for its effects on cellular signaling pathways involving cAMP.

Medicine: Potential therapeutic applications in treating inflammatory and immune diseases, neurodegenerative disorders, and cardiovascular conditions

Industry: Could be used in the development of new pharmaceuticals targeting PDE4.

Mechanism of Action

RS-25344 exerts its effects by selectively inhibiting phosphodiesterase type IV (PDE4). This inhibition prevents the breakdown of cAMP, leading to increased intracellular levels of this molecule. Elevated cAMP levels can modulate various cellular processes, including inflammation, immune responses, and neuronal signaling .

Comparison with Similar Compounds

RS-25344 is unique in its high selectivity for PDE4 compared to other phosphodiesterase inhibitors. Similar compounds include:

Rolipram: Another PDE4 inhibitor, but with different pharmacokinetic properties.

Cilomilast: Also inhibits PDE4 but has been studied more extensively for respiratory diseases.

Roflumilast: A PDE4 inhibitor used in the treatment of chronic obstructive pulmonary disease (COPD).

Synthesis routes and methods

Procedure details

1-(3-Nitrophenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (12.0 g, 42.2 mmoles) was added into 2 liters of acetone and warmed with stirring until a solution was formed. To the solution was added powdered potassium carbonate (23.4 g, 169.3 mmoles) and 4-chloromethylpyridine hydrochloride (10.4 g, 63.4 mmoles). The solution was stirred at reflux temperature for 18 hours. The solution was filtered while hot. Three quarters of the solvent was removed resulting in the formation of a precipitate. The solution was cooled to 0° C. and the precipitate was removed by filtration. The precipitate was washed with ethyl ether and air dried yielding 10.0 g (26.6 mmole, 63% yield) of 1-(3-nitrophenyl)-3-(4-pyridylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (mp 207°-209° C.).